Cas no 2137611-58-4 (methyl 7-chlorothieno[3,2-c]pyridine-2-carboxylate)

• Product Name: methyl 7-chlorothieno[3,2-c]pyridine-2-carboxylate
• CAS No: 2137611-58-4
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 6006229
• PubChem ID: 154575249
• Update Time: 2025-06-11

methyl 7-chlorothieno[3,2-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-chlorothieno[3,2-c]pyridine-2-carboxylate
• Thieno[3,2-c]pyridine-2-carboxylic acid, 7-chloro-, methyl ester
• EN300-740996
• 2137611-58-4

• Inchi： 1S/C9H6ClNO2S/c1-13-9(12)7-2-5-3-11-4-6(10)8(5)14-7/h2-4H,1H3
• InChI Key： IJOOSZPETHUFGM-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C2SC(C(OC)=O)=CC1=2

Computed Properties

• Exact Mass: 226.9807773g/mol
• Monoisotopic Mass: 226.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 354.2±37.0 °C(Predicted)
• pka: 1.63±0.40(Predicted)

Additional information on methyl 7-chlorothieno[3,2-c]pyridine-2-carboxylate

Comprehensive Overview of Methyl 7-Chlorothieno[3,2-c]pyridine-2-carboxylate (CAS No. 2137611-58-4)

Methyl 7-chlorothieno[3,2-c]pyridine-2-carboxylate (CAS No. 2137611-58-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyridine family, a class of molecules known for their diverse biological activities. The presence of a chlorine substituent at the 7-position and a methyl ester group at the 2-position enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for methyl 7-chlorothieno[3,2-c]pyridine-2-carboxylate has surged, particularly in the development of novel small-molecule drugs and crop protection agents. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and sustainable agriculture. Its CAS number 2137611-58-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge applications.

The synthesis of methyl 7-chlorothieno[3,2-c]pyridine-2-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the industry's need for cost-effective and scalable production methods. These innovations are particularly relevant given the current emphasis on green chemistry and process optimization in chemical manufacturing.

From a structural-activity relationship (SAR) perspective, the thienopyridine core of this compound offers a versatile scaffold for drug discovery. Its electron-rich nature facilitates interactions with biological targets, while the chlorine atom introduces steric and electronic effects that can modulate potency. Such features make it a subject of interest in computational chemistry studies, where molecular docking and QSAR modeling are used to predict its behavior in complex systems.

In the context of intellectual property, CAS 2137611-58-4 has been cited in several patents related to anticancer and anti-inflammatory therapies. This underscores its commercial viability and the competitive landscape surrounding specialty chemicals. Companies investing in high-value intermediates often prioritize compounds like this due to their potential for patent extension and therapeutic innovation.

Environmental and regulatory compliance are also critical considerations for methyl 7-chlorothieno[3,2-c]pyridine-2-carboxylate. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to align with REACH and FDA guidelines. The compound's biodegradability and ecotoxicity profiles are areas of ongoing research, especially as industries adopt stricter sustainability standards.

Looking ahead, the applications of methyl 7-chlorothieno[3,2-c]pyridine-2-carboxylate are expected to expand further, driven by advancements in combinatorial chemistry and high-throughput screening. Its role in personalized medicine and agrochemical innovation positions it as a compound of enduring significance. For researchers and manufacturers alike, understanding its synthetic pathways, physicochemical properties, and market trends is essential for leveraging its full potential.